Cas no 1935322-20-5 (Cycloheptyl(1H-pyrazol-4-yl)methanol)

• Product Name: Cycloheptyl(1H-pyrazol-4-yl)methanol
• CAS No: 1935322-20-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5692764
• PubChem ID: 130573148
• Update Time: 2025-08-05

Cycloheptyl(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1935322-20-5
• Cycloheptyl(1H-pyrazol-4-yl)methanol
• EN300-1116714
• 1H-Pyrazole-4-methanol, α-cycloheptyl-

• Inchi： 1S/C11H18N2O/c14-11(10-7-12-13-8-10)9-5-3-1-2-4-6-9/h7-9,11,14H,1-6H2,(H,12,13)
• InChI Key： FMNOASSMWHCPBV-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1CCCCCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±17.0 °C(Predicted)
• pka: 13.96±0.20(Predicted)

Additional information on Cycloheptyl(1H-pyrazol-4-yl)methanol

Introduction to Cycloheptyl(1H-pyrazol-4-yl)methanol (CAS No. 1935322-20-5)

Cycloheptyl(1H-pyrazol-4-yl)methanol, identified by its Chemical Abstracts Service (CAS) number 1935322-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cycloheptyl side chain attached to a 1H-pyrazol-4-yl moiety via a methanol bridge, has garnered attention due to its structural uniqueness and potential biological activities. The combination of these structural elements not only makes it a fascinating subject for mechanistic studies but also opens up avenues for the development of novel therapeutic agents.

The cycloheptyl group, a seven-membered saturated ring, is known for its ability to modulate the pharmacokinetic properties of attached molecules, often enhancing lipophilicity and metabolic stability. This feature is particularly valuable in drug design, where optimizing these properties can lead to improved bioavailability and reduced side effects. On the other hand, the 1H-pyrazol-4-yl moiety is a heterocyclic aromatic ring system that has been extensively studied for its diverse biological activities. Pyrazole derivatives are well-documented for their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

The methanol bridge in Cycloheptyl(1H-pyrazol-4-yl)methanol serves as a versatile linker, allowing for further functionalization and the exploration of different chemical space. This flexibility is particularly useful in medicinal chemistry, where modifying the structure of a lead compound can lead to the discovery of more potent and selective drugs. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of optimized derivatives.

One of the most compelling aspects of Cycloheptyl(1H-pyrazol-4-yl)methanol is its potential as a scaffold for drug discovery. The pyrazole ring, being electron-deficient, can participate in hydrogen bonding interactions with biological targets, making it an excellent candidate for designing molecules that interact specifically with proteins or enzymes. For instance, studies have shown that pyrazole derivatives can inhibit various kinases by binding to their ATP-binding pockets. The cycloheptyl group, while not directly involved in such interactions, can influence the overall shape and flexibility of the molecule, thereby affecting its binding affinity and selectivity.

In recent years, there has been growing interest in the development of dual-action compounds that target multiple biological pathways simultaneously. Cycloheptyl(1H-pyrazol-4-yl)methanol holds promise in this regard due to its structural features. By leveraging both the pyrazole moiety and the cycloheptyl group, researchers can design molecules that exhibit synergistic effects when targeting different disease pathways. For example, combining kinase inhibition with anti-inflammatory activity could provide a more comprehensive therapeutic approach to treating chronic inflammatory diseases.

The synthesis of Cycloheptyl(1H-pyrazol-4-yl)methanol presents an interesting challenge for organic chemists. The introduction of both the cycloheptyl and pyrazole moieties requires careful consideration of reaction conditions and synthetic strategies to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex molecular frameworks with greater efficiency than traditional methods. These advancements have not only simplified the synthesis of such compounds but also opened up new possibilities for their functionalization.

From a biochemical perspective, Cycloheptyl(1H-pyrazol-4-yl)methanol has shown potential in preclinical studies as a modulator of various biological pathways. The pyrazole ring has been identified as a key pharmacophore in several FDA-approved drugs, highlighting its importance in drug discovery. The cycloheptyl group may contribute to enhancing cell membrane permeability or influencing metabolic stability, further enhancing the compound's pharmacological profile. These findings suggest that further investigation into this compound could yield valuable insights into its therapeutic potential.

The future direction of research on Cycloheptyl(1H-pyrazol-4-yl)methanol could involve exploring its derivatives through structure-based drug design approaches. By systematically modifying different parts of the molecule, researchers can optimize its biological activity while maintaining or improving its pharmacokinetic properties. Additionally, computational methods such as molecular dynamics simulations and virtual screening can be employed to identify promising derivatives before they are synthesized in the lab.

In conclusion,Cycloheptyl(1H-pyrazol-4-yl)methanol (CAS No. 1935322-20-5) is a compound with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its combination of a cycloheptyl side chain and a pyrazole moiety makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,Cycloheptyl(1H-pyrazol-4-yl)methanol is likely to play an important role in shaping future advances in medicinal chemistry.